![molecular formula C15H12Br2ClF B6152814 1-bromo-4-[bromo(5-chloro-2-fluorophenyl)methyl]-2,5-dimethylbenzene CAS No. 1496440-65-3](/img/no-structure.png)
1-bromo-4-[bromo(5-chloro-2-fluorophenyl)methyl]-2,5-dimethylbenzene
Description
Synthesis Analysis
The synthesis of such complex molecules often involves multiple steps and various reagents. For example, the synthesis of “1-Bromo-2-chloro-4-fluorobenzene” involves the use of a Grignard reagent yielding a magnesium bromide analogue . Another compound, “(4-Bromo-2-fluorophenyl)(methyl)sulfane”, has been synthesized, but the specific method is not detailed .Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques. The compound “1-Bromo-4-chloro-2-fluorobenzene” has a molecular weight of 209.443 . The structure of this compound is also available as a 2D Mol file or as a computed 3D SD file .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, physical state, and safety information. For instance, “(4-Bromo-2-fluorophenyl)(methyl)sulfane” has a molecular weight of 221.09, and it is a liquid at room temperature .Mechanism of Action
The mechanism of action of a compound refers to how it interacts with other molecules to exert its effect. “1-Bromo-2-chloro-4-fluorobenzene” is used as an intermediate for APIs synthesis in the treatment of breast cancer and controls the potency on the degradation of estrogen receptor 1 (ER α), demonstrating an effective concentration of 0.7 nM .
Safety and Hazards
Safety data sheets provide information about the potential hazards of a compound and how to handle it safely. For instance, “(4-Bromo-2-fluorophenyl)(methyl)sulfane” has hazard statements H319-H315-H335, indicating that it can cause eye irritation, skin irritation, and may cause respiratory irritation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-bromo-4-[bromo(5-chloro-2-fluorophenyl)methyl]-2,5-dimethylbenzene' involves the bromination of 2,5-dimethylbenzene followed by the Friedel-Crafts alkylation of the resulting product with 5-chloro-2-fluorobenzyl chloride. The final step involves the bromination of the resulting product with bromine.", "Starting Materials": [ "2,5-dimethylbenzene", "bromine", "5-chloro-2-fluorobenzyl chloride" ], "Reaction": [ "Step 1: Bromination of 2,5-dimethylbenzene with bromine in the presence of a Lewis acid catalyst such as iron(III) bromide to yield 1-bromo-2,5-dimethylbenzene.", "Step 2: Friedel-Crafts alkylation of 1-bromo-2,5-dimethylbenzene with 5-chloro-2-fluorobenzyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride to yield 1-bromo-4-[bromo(5-chloro-2-fluorophenyl)methyl]-2,5-dimethylbenzene.", "Step 3: Bromination of 1-bromo-4-[bromo(5-chloro-2-fluorophenyl)methyl]-2,5-dimethylbenzene with bromine in the presence of a Lewis acid catalyst such as iron(III) bromide to yield the final product." ] } | |
CAS RN |
1496440-65-3 |
Product Name |
1-bromo-4-[bromo(5-chloro-2-fluorophenyl)methyl]-2,5-dimethylbenzene |
Molecular Formula |
C15H12Br2ClF |
Molecular Weight |
406.5 |
Purity |
95 |
Origin of Product |
United States |
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